N-(1-phenylethyl)cyclobutanecarboxamide

• IUPAC Name: N-(1-phenylethyl)cyclobutanecarboxamide
• InChI: InChI=1S/C13H17NO/c1-10(11-6-3-2-4-7-11)14-13(15)12-8-5-9-12/h2-4,6-7,10,12H,5,8-9H2,1H3,(H,14,15)
• InChI Key: AVDXXYLSJRRPFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2CCC2
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol

Description

N-(1-phenylethyl)cyclobutanecarboxamide: is an organic compound that belongs to the class of amides It is characterized by a cyclobutane ring attached to a carboxamide group, with a phenylethyl substituent on the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(1-phenylethyl)cyclobutanecarboxamide typically involves the reaction of cyclobutanecarboxylic acid with 1-phenylethylamine. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include an inert atmosphere, such as nitrogen or argon, and a solvent like dichloromethane or tetrahydrofuran (THF).

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can help in scaling up the synthesis while maintaining product purity and consistency.

Chemical Reactions Analysis

Types of Reactions: N-(1-phenylethyl)cyclobutanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine or other reduced forms.

Substitution: The phenylethyl group or the cyclobutane ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, alcohols) can be employed for substitution reactions.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-(1-phenylethyl)cyclobutanecarboxamide has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the development of new materials, such as polymers or advanced composites, due to its unique structural properties.

Mechanism of Action

The mechanism of action of N-(1-phenylethyl)cyclobutanecarboxamide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to various physiological effects. The compound’s structural features, such as the cyclobutane ring and phenylethyl group, play a crucial role in its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

N-(1-phenylethyl)cyclopentanecarboxamide: Similar structure but with a cyclopentane ring instead of cyclobutane.

N-(1-phenylethyl)cyclohexanecarboxamide: Contains a cyclohexane ring, offering different steric and electronic properties.

N-(1-phenylethyl)cyclopropanecarboxamide: Features a cyclopropane ring, which can influence its reactivity and stability.

Uniqueness: N-(1-phenylethyl)cyclobutanecarboxamide is unique due to its cyclobutane ring, which imparts distinct steric and electronic characteristics compared to its analogs. This uniqueness can influence its reactivity, binding interactions, and overall properties, making it a valuable compound for various research applications.